Cas no 522-06-5 (1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline,4,9-dimethoxy-)

1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline,4,9-dimethoxy- structure
522-06-5 structure
Product Name:1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline,4,9-dimethoxy-
CAS No:522-06-5
MF:C14H11NO5
MW:273.240844011307
CID:374935
PubChem ID:68221
Update Time:2025-04-19

1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline,4,9-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline,4,9-dimethoxy-
    • Flindersiamin
    • FLINDERSIAMINE
    • 1,3-Dioxolo(4,5-g)furo(2,3-b)quinoline, 4,9-dimethoxy-
    • 4,9-Dimethoxy[1,3]dioxolo[4,5-g]furo[2,3-b]quinoline
    • 4,9-Dimethoxy-1,3-dioxolo(4,5-g)furo(2,3-b)quinoline
    • BRN 0289158
    • CCRIS 3581
    • NSC 284684
    • DTXSID40200229
    • NSC-284684
    • CHEBI:5093
    • 4,9-Dimethoxy[1,3]dioxolo[4,5-g]furo[2,3-b]quinoline #
    • 1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline, 4,9-dimethoxy-
    • 4-27-00-06802 (Beilstein Handbook Reference)
    • 6Q8RKP2039
    • IMJCEVWDXKCHOI-UHFFFAOYSA-N
    • SCHEMBL7913645
    • 8,16-dimethoxy-4,12,14-trioxa-2-azatetracyclo[7.7.0.03,7.011,15]hexadeca-1(16),2,5,7,9,11(15)-hexaene
    • NSC284684
    • 1,5-g]furo[2,3-b]quinoline, 4,9-dimethoxy-
    • UNII-6Q8RKP2039
    • Q27106652
    • 522-06-5
    • CHEMBL503519
    • ConMedNP.1887
    • 8-Methoxy-6,7-methylenedioxydictamnine
    • Dataset-S1.143
    • Inchi: 1S/C14H11NO5/c1-16-11-7-3-4-18-14(7)15-10-8(11)5-9-12(13(10)17-2)20-6-19-9/h3-5H,6H2,1-2H3
    • InChI Key: IMJCEVWDXKCHOI-UHFFFAOYSA-N
    • SMILES: O1COC2=CC3=C(C4C=COC=4N=C3C(=C12)OC)OC

Computed Properties

  • Exact Mass: 273.06373
  • Monoisotopic Mass: 273.063722
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.416
  • Boiling Point: 433.6°Cat760mmHg
  • Flash Point: 216°C
  • Refractive Index: 1.667
  • PSA: 62.95
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